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Abstract
This application note details a robust and sensitive method for the quantitative analysis of

mepanipyrim residues in strawberry samples using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS). The protocol employs a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) extraction and cleanup procedure, ensuring high recovery and

removal of matrix interferences. The subsequent analysis by LC-MS/MS in Multiple Reaction

Monitoring (MRM) mode provides excellent selectivity and sensitivity for the detection and

quantification of mepanipyrim. This method is suitable for routine monitoring of mepanipyrim
residues in strawberries to ensure compliance with regulatory limits.

Introduction
Mepanipyrim is a fungicide widely used to control gray mold on various fruits, including

strawberries.[1] To ensure consumer safety, regulatory bodies worldwide have established

Maximum Residue Limits (MRLs) for pesticides in food products. Consequently, sensitive and

reliable analytical methods are required for the routine monitoring of mepanipyrim residues in

complex food matrices like strawberries. LC-MS/MS has become the technique of choice for

this purpose due to its high selectivity, sensitivity, and ability to handle complex samples.[2][3]

The QuEChERS method is a popular sample preparation technique for pesticide residue

analysis in food, offering a simple, fast, and effective way to extract and clean up samples prior

to chromatographic analysis.[4][5][6]
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Experimental Protocol
Sample Preparation (QuEChERS Method)
The sample preparation procedure is based on the widely adopted QuEChERS method.[4][5]

[6]

1.1. Homogenization:

Weigh 10 g of a representative portion of the strawberry sample into a 50 mL centrifuge tube.

[7][8][9]

1.2. Extraction:

Add 10 mL of acetonitrile (with 1% acetic acid) to the centrifuge tube.[5][10][11]

Add an appropriate volume of mepanipyrim internal standard solution.

Cap the tube and shake vigorously for 1 minute.[5][7]

Add the QuEChERS extraction salts (4 g anhydrous magnesium sulfate (MgSO₄) and 1 g

sodium chloride (NaCl)).[7][8]

Immediately shake the tube vigorously for 1 minute.

Centrifuge at ≥3000 RCF for 5 minutes.[7]

1.3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer to a 15 mL centrifuge tube containing d-

SPE cleanup sorbents. For strawberries, a common combination is 150 mg anhydrous

MgSO₄ and 50 mg primary secondary amine (PSA).[7][8]

Vortex the tube for 1 minute.

Centrifuge at a high RCF for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS

analysis.[4]
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LC-MS/MS Analysis
2.1. Liquid Chromatography (LC) Conditions:

Parameter Condition

Column C18 column (e.g., 1.7 µm, 2.1 x 100 mm)[10]

Mobile Phase A
5 mM ammonium acetate and 0.1% (v/v) formic

acid in water[12]

Mobile Phase B
5 mM ammonium acetate and 0.1% (v/v) formic

acid in methanol[12]

Gradient
A linear gradient optimized for mepanipyrim

elution.

Flow Rate 0.3 mL/min[12]

Injection Volume 2 µL[10][12]

Column Temperature 40 °C[12]

2.2. Mass Spectrometry (MS) Conditions:

Parameter Condition

Instrument Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive[12]

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions

Precursor Ion (m/z) → Product Ion 1 (m/z)

(Quantifier), Precursor Ion (m/z) → Product Ion

2 (m/z) (Qualifier)

Source Temperature 400 °C[12]

Ion Spray Voltage 5500 V[12]
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Note: Specific MRM transitions and collision energies for mepanipyrim need to be optimized

on the instrument used.

Quantitative Data Summary
The following table summarizes typical performance data for the analysis of pesticide residues

in strawberries using QuEChERS and LC-MS/MS. While specific data for mepanipyrim may

vary between laboratories and instruments, these values provide a general expectation of

method performance.

Analyte
Fortification
Level
(mg/kg)

Recovery
(%)

RSD (%)
LOQ
(mg/kg)

Linearity
(R²)

Mepanipyrim
0.05, 0.10,

0.20
75-114[10] 0.1-14.7[10] 0.01[11] >0.99[10]

Various

Pesticides
0.0115, 0.050 70-110[8] <22[8] 0.01[8] >0.98[8]

Various

Pesticides
Not Specified 70-125[4] <10[4]

0.0003-

0.0197[4]
>0.99[4]

Experimental Workflow Diagram
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Sample Preparation

LC-MS/MS Analysis

Data Processing

1. Homogenize
10g Strawberry Sample

2. Extract
10mL Acetonitrile (1% Acetic Acid)

Vortex 1 min

3. Add QuEChERS Salts
(4g MgSO4, 1g NaCl)

Vortex 1 min

4. Centrifuge
≥3000 RCF, 5 min

5. d-SPE Cleanup
(150mg MgSO4, 50mg PSA)

Transfer Supernatant

6. Centrifuge

Vortex 1 min

7. Filter
0.22 µm Syringe Filter

Transfer Supernatant

8. LC Separation
C18 Column

Inject

9. MS/MS Detection
MRM Mode

10. Quantification
Matrix-Matched Calibration

11. Report Results

Click to download full resolution via product page

Caption: Workflow for Mepanipyrim Residue Analysis in Strawberries.
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Conclusion
The described method, combining QuEChERS sample preparation with LC-MS/MS analysis,

provides a reliable and sensitive approach for the determination of mepanipyrim residues in

strawberries. The method achieves satisfactory recovery, precision, and low detection limits,

making it suitable for high-throughput routine analysis in food safety laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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